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Compound of Interest

Compound Name: Dabigatran-13C-d3

Cat. No.: B15556129

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of suppliers for the isotopically
labeled internal standard, Dabigatran-13C-d3, and outlines key considerations for its quality
assessment. This document is intended to assist researchers, scientists, and drug
development professionals in sourcing high-purity Dabigatran-13C-d3 for analytical and
research purposes.

Introduction to Dabigatran-13C-d3

Dabigatran-13C-d3 is a stable isotope-labeled version of Dabigatran, a potent, reversible, and
competitive direct thrombin inhibitor. The incorporation of carbon-13 and deuterium atoms
makes it an ideal internal standard for bioanalytical methods, such as liquid chromatography-
mass spectrometry (LC-MS), used to quantify Dabigatran in biological matrices. Accurate
guantification is crucial in pharmacokinetic and metabolic studies during drug development.

Sourcing Dabigatran-13C-d3: A Comparative
Landscape

A critical step in any research involving analytical standards is the selection of a reliable
supplier. The following table summarizes publicly available information from various suppliers
of Dabigatran-13C-d3. It is important to note that availability, purity, and catalog details may
change, and direct inquiry with the suppliers is always recommended.
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) Molecular ]
Supplier CAS Number Purity Notes
Formula
Intended for use
Cayman C2413CH22D3N70  =99% deuterated )
) 2967480-55-1 as an internal
Chemical 3 forms (d1-ds)
standard.[1]
-~ Listed as a
Not specified for )
211914-51-1 >95% labeled version
labeled )
of Dabigatran.[2]
Labeled as a
MedChemExpres -~ C2413CH22D3N-O N )
Not specified Not specified stable isotope.[3]
s (MCE) 3
[41[5]
Offers custom
) synthesis and
Simson Pharma » C245CH22D3N70 » )
o Not specified Not specified provides a
Limited 3 .
Certificate of
Analysis.[6][7][8]
TLC
) - C2413CH22D3N-0O N Product code D-
Pharmaceutical Not specified Not specified

Standards Ltd.

3

59109.[9]

Sigma-Aldrich

2967480-55-1

Not specified

Not specified

Distributed by AA
BLOCKS, INC.
Certificate of
Analysis

available.

SynZeal

2967480-55-1

C2413CH22D3N-70O

3

Not specified

Available via
synthesis on
demand.[10]

CymitQuimica

211914-51-1

C2413CH22D3N70

3

Not specified

White to off-white
solid.[11]

EvitaChem

Not specified

Not specified

Not specified

Mentioned for
use as an

internal standard
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in quantitative

analysis.[12]

A Listed under
ce
) Not specified Not specified 99.95% inhibitors and
Therapeutics .
activators.[13]

Quality Assessment and Experimental Protocols

Ensuring the purity and identity of Dabigatran-13C-d3 is paramount for the integrity of
research data. While specific protocols are often proprietary to the supplier, a general workflow
for quality control can be outlined. A Certificate of Analysis (CoA) should always be requested
from the supplier, which typically includes data from the following analytical techniques.

High-Performance Liquid Chromatography (HPLC)

e Purpose: To determine the chemical purity of the compound by separating it from any

impurities.

o General Methodology:

[¢]

Column: A C18 reverse-phase column is commonly used.

o Mobile Phase: A gradient of an aqueous buffer (e.g., ammonium formate or formic acid in
water) and an organic solvent (e.g., acetonitrile or methanol).

o Detection: UV detection at a wavelength where Dabigatran has significant absorbance
(e.g., ~315 nm).[2]

o Purity Calculation: The peak area of Dabigatran-13C-d3 is compared to the total peak
area of all components in the chromatogram.

Mass Spectrometry (MS)

e Purpose: To confirm the molecular weight and isotopic enrichment of the labeled compound.

e General Methodology:
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o lonization: Electrospray ionization (ESI) is typically used.

o Analysis: The mass-to-charge ratio (m/z) of the molecular ion is measured. For
Dabigatran-13C-d3, the expected molecular weight is approximately 475.5 g/mol .[1][9]
[11]

o Isotopic Distribution: The mass spectrum will show a characteristic isotopic pattern
confirming the presence of 13C and deuterium.

Nuclear Magnetic Resonance (NMR) Spectroscopy

e Purpose: To confirm the chemical structure and the position of the isotopic labels.
e General Methodology:

o H NMR: Will show the proton signals, and the integration values will be consistent with
the structure. The absence of a signal corresponding to the deuterated positions confirms
successful labeling.

o 18C NMR: Will show signals for the carbon atoms, including the enriched 3C position.

Logical Workflows for Procurement and Quality
Control

The following diagrams, generated using the DOT language, illustrate logical workflows for
selecting a supplier and for performing in-house quality control of a newly acquired batch of
Dabigatran-13C-d3.
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Identify Research Needs
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:
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:
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:
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:
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(Purity, Isotopic Enrichment, Price, Lead Time)
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y
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y
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Click to download full resolution via product page

Figure 1: Supplier Selection Workflow for Dabigatran-13C-d3.
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Figure 2: In-house Quality Control Workflow for Dabigatran-13C-d3.
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Conclusion

The selection of a high-purity, well-characterized Dabigatran-13C-d3 is a foundational
requirement for accurate and reproducible quantitative bioanalysis. Researchers should
engage with potential suppliers to obtain comprehensive analytical data before purchase.
Furthermore, an orthogonal in-house verification of the material's identity and purity is a critical
step to ensure the integrity of experimental results. This guide provides a starting point for
navigating the supplier landscape and establishing robust quality control procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. caymanchem.com [caymanchem.com]

. caymanchem.com [caymanchem.com]

. medchemexpress.com [medchemexpress.com]

. medchemexpress.com [medchemexpress.com]

. file.medchemexpress.com [file.medchemexpress.com]

. Dabigatran-13C-D3 | CAS No- NA | Simson Pharma Limited [simsonpharma.com]
. Dabigatran-13C-D3 | CAS No- NA | Simson Pharma Limited [simsonpharma.com]

. Stable Isotope Labeled Compounds | Simson Pharma Limited [simsonpharma.com]

°
(] [e0] ~ (o)) )] EaN w N -

. TLC Pharmaceutical Standards Ltd. (Page 18) @ ChemBuyersGuide.com, Inc.
[chembuyersguide.com]

» 10. Dabigatran Etexilate EP Impurity E | 212321-78-3 | SynZeal [synzeal.com]
e 11. CAS 211914-51-1: Dabigatran | CymitQuimica [cymitquimica.com]

e 12. Buy Dabigatran-13C,d3 (EVT-10956074) [evitachem.com]

e 13. Inhibitors & Activators - Ace Therapeutics [acetherapeutics.com]

« To cite this document: BenchChem. [A Technical Guide to Sourcing and Quality Assessment
of Dabigatran-13C-d3]. BenchChem, [2025]. [Online PDF]. Available at:

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b15556129?utm_src=pdf-body
https://www.benchchem.com/product/b15556129?utm_src=pdf-custom-synthesis
https://www.caymanchem.com/product/35705/dabigatran-13c-d3
https://www.caymanchem.com/product/17133/dabigatran
https://www.medchemexpress.com/search.html?q=dabigatran&ft=&fa=&fp=
https://www.medchemexpress.com/dabigatran-13c-d3.html
https://file.medchemexpress.com/batch_PDF/HY-10163S3/Dabigatran-13C-d3-DataSheet-MedChemExpress.pdf
https://www.simsonpharma.com/product/dabigatran-13c-d3
https://www.simsonpharma.com/es/product/dabigatran-13c-d3
https://www.simsonpharma.com/promotions/isotope-labeled-compounds-simson-pharma
https://www.chembuyersguide.com/partners/tlcstandards-18.html
https://www.chembuyersguide.com/partners/tlcstandards-18.html
https://www.synzeal.com/en/dabigatran-etexilate-ep-impurity-e
https://cymitquimica.com/cas/211914-51-1/
https://www.evitachem.com/product/evt-10956074
https://www.acetherapeutics.com/cardiovascular-diseases/gs967-item-11812.html
https://www.benchchem.com/product/b15556129#dabigatran-13c-d3-supplier-and-purity
https://www.benchchem.com/product/b15556129#dabigatran-13c-d3-supplier-and-purity
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15556129?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

[https://www.benchchem.com/product/b15556129#dabigatran-13c-d3-supplier-and-purity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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